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Compound of Interest

Compound Name: Triphenylphosphine hydrobromide

Cat. No.: B033036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triphenylphosphine hydrobromide (Ph₃P·HBr) is a versatile and widely utilized reagent in

organic synthesis. This white crystalline solid serves as a key precursor in the preparation of

phosphonium salts, particularly for the Wittig reaction, and acts as a catalyst in various cross-

coupling reactions. Its ability to function as a mild acid and a source of triphenylphosphine

makes it an invaluable tool in the synthesis of complex organic molecules, including active

pharmaceutical ingredients. This guide provides a comprehensive overview of its core chemical

properties, structure, and a detailed experimental protocol for its synthesis.

Core Chemical and Physical Properties
The fundamental properties of triphenylphosphine hydrobromide are summarized in the

table below, providing a quick reference for laboratory use.
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Property Value References

Chemical Formula C₁₈H₁₆BrP [1][2][3][4]

Molecular Weight 343.20 g/mol [2][3][4]

Appearance
White to light red crystalline

solid/powder
[2][5]

Melting Point 192 - 205 °C (decomposes) [2]

Solubility

Soluble in polar solvents like

ethanol and methanol.

Insoluble in nonpolar solvents

such as hexane and toluene.

[5]

CAS Number 6399-81-1 [1][2][3][4]

Structural Information
Triphenylphosphine hydrobromide exists as a phosphonium salt, specifically

triphenylphosphonium bromide. In this structure, the phosphorus atom is bonded to three

phenyl groups and one hydrogen atom, carrying a positive charge, which is counterbalanced

by the bromide anion ([HP(C₆H₅)₃]⁺Br⁻).[6] The molecule adopts a trigonal pyramidal geometry

around the central phosphorus atom.[5]

Crystallographic data reveals that triphenylphosphonium bromide crystallizes in the Pnma

space group with the following unit cell dimensions:

a = 10.951 Å

b = 12.269 Å

c = 11.754 Å

α = 90°

β = 90°

γ = 90°
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This information is based on data deposited in the Crystallography Open Database.[3]

Spectroscopic Data
Key spectroscopic data for the characterization of triphenylphosphine hydrobromide are

outlined below:

¹H NMR (400 MHz, DMSO-d₆):

δ 10.60 (brs, 1H, PH)

δ 7.60-7.67 (m, 9H, ArH)

δ 7.53-7.59 (m, 6H, ArH)[1]

¹³C NMR (100 MHz, DMSO-d₆):

δ 132.70 (d, J = 102 Hz, Ar)

δ 132.05 (d, J = 1.9 Hz, Ar)

δ 131.48 (d, J = 9.6 Hz, Ar)

δ 128.77 (d, J = 11.4 Hz, Ar)[1]

Infrared (IR) Spectroscopy: Infrared spectra of triphenylphosphine hydrobromide are

available and can be used for identification. The spectra can be accessed through various

databases.[3][7][8]

Experimental Protocols
Synthesis of Triphenylphosphine Hydrobromide
A common and straightforward method for the preparation of triphenylphosphine
hydrobromide involves the direct reaction of triphenylphosphine with hydrobromic acid.[1]

Materials:

Triphenylphosphine (Ph₃P)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Triphenyl-phosphonium-bromide
https://www.benchchem.com/product/b033036?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/triphenylphosphine-hydrobromide.htm
https://www.chemicalbook.com/synthesis/triphenylphosphine-hydrobromide.htm
https://www.benchchem.com/product/b033036?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triphenyl-phosphonium-bromide
https://spectrabase.com/spectrum/LElbe1bLRJ4
https://spectrabase.com/compound/FLiLYVdXWs3
https://www.benchchem.com/product/b033036?utm_src=pdf-body
https://www.benchchem.com/product/b033036?utm_src=pdf-body
https://www.benchchem.com/product/b033036?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/triphenylphosphine-hydrobromide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


48% aqueous hydrobromic acid (HBr)

1,4-Dioxane

Diethyl ether

Procedure:

To a stirring mixture of triphenylphosphine (1.05 g, 4 mmol) in 1,4-dioxane (8 mL) at room

temperature, add a solution of 48% aqueous hydrobromic acid (1 mL, approx. 8.8 mmol)

dropwise over 1 minute.

Warm the reaction mixture to 70 °C.

Stir the mixture at 70 °C for 12 hours.

After 12 hours, evaporate the solvent in vacuo.

Wash the resulting residue with diethyl ether.

Dry the precipitate in vacuo for 12 hours at 40 °C to yield triphenylphosphine
hydrobromide as a white solid (1.34 g, 98% yield).[1]

The purity of the synthesized compound can be confirmed by melting point analysis and NMR

spectroscopy.[5]

Diagrams
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Synthesis Workflow for Triphenylphosphine Hydrobromide

Reactants
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Dropwise addition of HBr

Evaporation in vacuo

Wash with Diethyl Ether

Dry in vacuo at 40 °C

Triphenylphosphine Hydrobromide
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Caption: Synthesis Workflow for Triphenylphosphine Hydrobromide.
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Role in Wittig Reaction Precursor Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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